Cas no 66696-99-9 (tert-Butyl 3-oxononanoate)

• Product Name: tert-Butyl 3-oxononanoate
• CAS No: 66696-99-9
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 2796309
• PubChem ID: 12425369
• Update Time: 2025-04-21

tert-Butyl 3-oxononanoate Chemical and Physical Properties

Names and Identifiers

• 66696-99-9
• SCHEMBL1562138
• tert-Butyl 3-oxononanoate
• DTXSID80497671
• IQCFKDXFNXQEKV-UHFFFAOYSA-N
• DTXCID80448481

• Inchi： 1S/C13H24O3/c1-5-6-7-8-9-11(14)10-12(15)16-13(2,3)4/h5-10H2,1-4H3
• InChI Key： IQCFKDXFNXQEKV-UHFFFAOYSA-N
• SMILES： O(C(CC(CCCCCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.17254462Da
• Monoisotopic Mass: 228.17254462Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų